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Compound of Interest

Compound Name:
Methyl 6-amino-3,5-

dibromopicolinate

Cat. No.: B052669 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds is a critical component of laboratory safety and

environmental responsibility. This document provides a comprehensive, step-by-step guide for

the safe disposal of Methyl 6-amino-3,5-dibromopicolinate, a halogenated organic

compound. Adherence to these procedures is essential to mitigate risks and ensure

compliance with safety regulations.

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 6-amino-3,5-dibromopicolinate
was not located. The following guidance is based on the general principles for the disposal of

brominated and halogenated organic compounds and safety information for structurally similar

chemicals. Always consult your institution's Environmental Health and Safety (EHS)

department for specific protocols and regulatory requirements.

Compound Identification and Hazard Profile
A clear understanding of the compound's properties is the first step in safe handling. While

detailed toxicological data for Methyl 6-amino-3,5-dibromopicolinate is not readily available,

its structure as a dibrominated pyridine derivative places it in the category of halogenated

organic compounds. Such compounds are generally treated as hazardous waste.
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Property
Methyl 6-amino-3,5-
dibromopicolinate

Methyl 3-amino-6-
bromopicolinate
(Analogue)

Methyl 5-amino-4,6-
dibromopicolinate
(Analogue)[1]

CAS Number 443956-21-6[2] 866775-09-9 1935587-27-1[1]

Molecular Formula C₇H₆Br₂N₂O₂[2] C₇H₇BrN₂O₂ C₇H₆Br₂N₂O₂[1]

Molecular Weight 309.94 g/mol [2] 231.05 g/mol [3] 309.94 g/mol [1]

Physical Form Solid[2] Solid Solid[1]

Known Hazard

Statements
Not available

H302, H315, H319,

H335
H301, H311, H331[1]

Signal Word Not available Warning Danger[1]

Hazard Statement Codes: H301/H302 (Toxic/Harmful if swallowed), H311 (Toxic in contact with

skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H331 (Toxic if

inhaled), H335 (May cause respiratory irritation).

Experimental Protocol for Proper Disposal
The following protocol outlines the necessary steps for the safe segregation and disposal of

Methyl 6-amino-3,5-dibromopicolinate waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a fully buttoned lab coat, long pants, and closed-

toe shoes.

Use chemical safety goggles to protect against splashes.[4]

Wear chemically resistant gloves (e.g., nitrile) to prevent skin contact.[4]

All handling of the solid compound or solutions should be conducted within a certified

chemical fume hood to avoid inhalation of dust or vapors.[5]

2. Waste Segregation:
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Crucially, do not mix halogenated organic waste with non-halogenated waste.[5] This is

because the disposal methods differ, and co-mingling can create hazardous byproducts

during treatment.

Solid Waste: Collect any solid Methyl 6-amino-3,5-dibromopicolinate, along with any

contaminated consumables (e.g., weighing paper, gloves, pipette tips), in a dedicated,

clearly labeled hazardous waste container for halogenated organic solids.

Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a designated

container for "Halogenated Organic Liquid Waste." Ensure the container is made of a

compatible material and has a secure screw-top cap.

Aqueous Waste: Any aqueous solutions containing this compound should be treated as

hazardous and collected separately. Do not dispose of them down the drain.[5]

3. Waste Container Labeling:

Label all waste containers clearly and accurately before adding any waste.

The label must include the words "Hazardous Waste" and a full description of the contents,

such as "Methyl 6-amino-3,5-dibromopicolinate," and "Halogenated Organic Waste."

Avoid using abbreviations or chemical formulas.[4]

Keep a log of the contents and their approximate quantities.

4. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizing agents and acids.[6]

Keep containers tightly closed except when adding waste to prevent the release of vapors.[4]

Utilize secondary containment (e.g., a larger, chemically resistant bin) to catch any potential

leaks.

5. Final Disposal:
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Arrange for the collection of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.

The primary disposal method for halogenated organic compounds is high-temperature

incineration at a specialized facility equipped to handle such materials and scrub harmful

byproducts.[7]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Methyl 6-amino-3,5-dibromopicolinate.
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Disposal Workflow for Methyl 6-amino-3,5-dibromopicolinate

Start: Generate Waste
(Methyl 6-amino-3,5-dibromopicolinate)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Form

Solid Waste
(Pure compound, contaminated items)

Solid

Liquid Waste
(Solutions in organic solvents)

Liquid (Organic)

Aqueous Waste
(Solutions in water)

Liquid (Aqueous)

Step 3: Segregate into
'Halogenated Solid Waste' Container

Step 3: Segregate into
'Halogenated Liquid Waste' Container

Step 3: Segregate into
'Halogenated Aqueous Waste' Container

Step 4: Label Container Clearly
('Hazardous Waste', full chemical name)

Step 5: Store Securely
(Closed, ventilated, secondary containment)

Step 6: Arrange for Pickup
(Contact EHS or licensed contractor)

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Methyl 6-amino-3,5-dibromopicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

